Cas no 138343-04-1 (2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-ethyl-, (2E)- (9CI))

• Product Name: 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-ethyl-, (2E)- (9CI)
• CAS No: 138343-04-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1019608
• PubChem ID: 15086372
• Update Time: 2025-04-20

2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-ethyl-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-ethyl-, (2E)- (9CI)
• 138343-04-1
• SCHEMBL328701
• (E)-3-(3,4-Dihydroxyphenyl)-N-ethylacrylamide
• (E)-3-(3,4-dihydroxyphenyl)-N-ethylprop-2-enamide
• CHEMBL305202

• Inchi： 1S/C11H13NO3/c1-2-12-11(15)6-4-8-3-5-9(13)10(14)7-8/h3-7,13-14H,2H2,1H3,(H,12,15)/b6-4+
• InChI Key： RJWIODMCPUQQLM-GQCTYLIASA-N
• SMILES： OC1=C(C=CC(/C=C/C(NCC)=O)=C1)O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives